- Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process), Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796
Cas no 74-82-8 (Methane)
Methane structure
Methane
74-82-8
CH4
16.04
33960
Methane Properties
Names and Identifiers
-
- Methane
- Biogas
- fire damp
- Marsh Gas
- methane, various grades
- Methyl Hydride
- natural gas
- r 50 (refrigerant)
- METHANE;
- methane gas
- methane, compressed
- carbane
- CH4
- firedamp
- Methan
- methane,compressed
- methane,refrigeratedliquid(cryogenicliquid)
- +Expand
-
- MFCD00008279
- VNWKTOKETHGBQD-UHFFFAOYSA-N
- 1S/CH4/h1H4
- C
Computed Properties
- 16.03130
- 0
- 0
- 0
- 16.031
- 1
- 0
- 0
- 0
- 0
- 0
- 0
- 1
- 0.6
- nothing
- 0
- 0A^2
Experimental Properties
- 0.63610
- 0.00000
- 13,5979
- 1.0004
- -161 ºC
- -183 ºC
- -188 ºC
- Colorless and odorless gas [1]
- Stable. Extremely flammable - note low flash point; mixtures with air constitute an explosion hazard. Reacts violently with interhalogens. Incompatible with strong oxidizing agents, halogens, interhalogens, oxygen.
- Slightly soluble in water, soluble in ethanol \ ether \ benzene \ toluene, etc [15]
- 48(at 25℃)
- 0.716
Methane Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1R:Cs2CO3, C:Cu, S:66796-30-3, S:H2O, S:Me2CHOH, 15 h, rt
Reference
- Adjacent Copper Single Atoms Promote C-C Coupling in Electrochemical CO2 Reduction for the Efficient Conversion of Ethanol, Journal of the American Chemical Society, 2023, 145(31), 17253-17264
Synthetic Circuit 3
Reaction Conditions
1.1R:KHCO3, S:H2O, pH 6.8
Reference
- Mechanistic Insights into the Formation of Hydroxyacetone, Acetone, and 1,2-Propanediol from Electrochemical CO2 Reduction on Copper, Journal of the American Chemical Society, 2023, 145(28), 15343-15352
Synthetic Circuit 4
Reaction Conditions
1.1R:H2, C:1235547-89-3, 220°C, 2 MPa
Reference
- Active Site Synergy of Rh and Co Derived from ZrO2-Supported LaRhxCo1-xO3 Perovskite Nanostructures for the Direct Synthesis of Ethanol from Syngas, ACS Applied Nano Materials, 2023, 6(7), 5692-5702
Synthetic Circuit 5
Reaction Conditions
1.1 Catalysts: Iron , Calcium ; 15 min, 500 °C
Reference
Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals
,
RSC Advances,
2022,
12(34),
22161-22174
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
,
ChemCatChem,
2022,
14(18),
Synthetic Circuit 7
Reaction Conditions
1.1 5 mbar, 370 °C → 765 °C
Reference
The interplay between chemistry and heat/mass transfer during the fast pyrolysis of cellulose
,
Reaction Chemistry & Engineering,
2016,
1(5),
555-566
Methane Raw materials
Methane Preparation Products
- Ethylene Glycol, Dehydrated (107-21-1)
- Glyoxal (107-22-2)
- 1-Methyl-2-propylbenzene (1074-17-5)
- 1-tert-Butyl-2-methylbenzene (1074-92-6)
- Hexylbenzene (1077-16-3)
- Methylcyclohexane (108-87-2)
- 2,3-dimethyl-1,3-pentadiene (1113-56-0)
- Undecane (1120-21-4)
- Dodecane (112-40-3)
- 1-hydroxypropan-2-one (116-09-6)
- Acetaldehyde, hydroxy-(9CI) (141-46-8)
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- trans-3-Heptene (14686-14-7)
- 1-methyl-4-pentylbenzene (1595-09-1)
- 2-Butyltoluene (1595-11-5)
- Benzene, 1,2-dipropyl- (17171-71-0)
- trans-1,3-Dimethylcyclopentane (~70%) (1759-58-6)
- 2-Hexene, 3-methyl- (17618-77-8)
- 1-Ethyl-1-cyclopentene (2146-38-5)
- 1H-Indene, 1-methylene- (2471-84-3)
- Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- (2532-58-3)
- 2-Ethyl-m-xylene (2870-04-4)
- Cyclopentane (287-92-3)
- 2,4-Hexadiene,2-methyl- (28823-41-8)
- Dodecane,2,6,11-trimethyl- (31295-56-4)
- 5-Methyl-1-hexene (3524-73-0)
- Cellobiosan (35405-71-1)
- Pentane, methyl- (43133-95-5)
- Indane (496-11-7)
- (1R,2S,3S,4R,5R)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol (498-07-7)
- Aspirin (50-78-2)
- D(+)-Glucose (50-99-7)
- o-Cymene (527-84-4)
- Hexadecane (544-76-3)
- 1,7-Dimethylnaphthalene (575-37-1)
- (±)-1,2-Propanediol (57-55-6)
- cis-2-Butene (590-18-1)
- 3-Ethyltoluene (620-14-4)
- Tridecane (629-50-5)
- n-Tetradecane (629-59-4)
- n-Pentadecane (629-62-9)
- (Z)-2-Heptene (6443-92-1)
- 5-Hydroxymethylfurfural (67-47-0)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- Formic acid, ion(1-)(8CI,9CI) (71-47-6)
- Acetate ions (71-50-1)
- 3,5-dimethylcyclopentene (7459-71-4)
- (3Z)-3-Heptene (7642-10-6)
- 1,6-Anhydro-β-d-cellotriose (78797-67-8)
- 2-Pentene, 3-ethyl- (816-79-5)
- 4-Methylindan (824-22-6)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 1,3-Diisopropylbenzene (99-62-7)
Methane Related Literature
-
1. Theoretical investigation of the spin crossover transition states of the addition of methane to a series of Group 6 metallocenes using minimum energy crossing pointsJennifer C. Green,Jeremy N. Harvey,Rinaldo Poli J. Chem. Soc. Dalton Trans. 2002 1861
-
Alessandro Bagno,Giacomo Saielli Phys. Chem. Chem. Phys. 2011 13 4285
-
Kevin E. Janak,David G. Churchill,Gerard Parkin Chem. Commun. 2003 22
-
M?rten Ahlquist,Roy A. Periana,William A. Goddard III Chem. Commun. 2009 2373
-
Marc D. Walter,Peter S. White,Cynthia K. Schauer,Maurice Brookhart New J. Chem. 2011 35 2884
-
6. Alkane C–H activation and functionalization with homogeneous transition metal catalysts: a century of progress—a new millennium in prospectRobert H. Crabtree J. Chem. Soc. Dalton Trans. 2001 2437
-
7. Density functional study of hydrogen exchange and methane elimination from bis(cyclopentadienyl)tungsten methyl hydrides and their ansa-bridged analoguesJennifer C. Green,Christian N. Jardine J. Chem. Soc. Dalton Trans. 1998 1057
-
8. Photochemical generation of 16-electron [Rh(η5)-C5H5)-(PMe3)] and [Ir(η5-C5H5)(PMe3)] in low-temperature matrices: evidence for methane activationMartin G. Partridge,Andrew McCamley,Robin N. Perutz J. Chem. Soc. Dalton Trans. 1994 3519
-
Xiaofang Lv,Boyu Bai,Shangbin Liang,Wenguang Zeng,Yang Liu,Qianli Ma,Haifeng Zhang,Chuanshuo Wang,Shidong Zhou RSC Adv. 2022 12 21203
-
Rhys J. Bunting,Jillian Thompson,P. Hu Phys. Chem. Chem. Phys. 2020 22 11686